Cas no 2007076-87-9 (1-(3-Bromo-5-fluorobenzyl)-4-ethoxy-1H-pyrazole)
1-(3-Bromo-5-fluorobenzyl)-4-ethoxy-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-Bromo-5-fluorobenzyl)-4-ethoxy-1H-pyrazole
- 1-(3-Bromo-5-fluoro-benzyl)-4-ethoxy-1H-pyrazole
- 1-[(3-bromo-5-fluorophenyl)methyl]-4-ethoxypyrazole
-
- Inchi: 1S/C12H12BrFN2O/c1-2-17-12-6-15-16(8-12)7-9-3-10(13)5-11(14)4-9/h3-6,8H,2,7H2,1H3
- InChI Key: XZVTXCZAIOAKCP-UHFFFAOYSA-N
- SMILES: BrC1=CC(=CC(=C1)CN1C=C(C=N1)OCC)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 245
- XLogP3: 3
- Topological Polar Surface Area: 27
1-(3-Bromo-5-fluorobenzyl)-4-ethoxy-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B186165-125mg |
1-(3-Bromo-5-fluorobenzyl)-4-ethoxy-1H-pyrazole |
2007076-87-9 | 125mg |
$ 540.00 | 2022-06-07 | ||
| TRC | B186165-250mg |
1-(3-Bromo-5-fluorobenzyl)-4-ethoxy-1H-pyrazole |
2007076-87-9 | 250mg |
$ 900.00 | 2022-06-07 |
1-(3-Bromo-5-fluorobenzyl)-4-ethoxy-1H-pyrazole Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
Additional information on 1-(3-Bromo-5-fluorobenzyl)-4-ethoxy-1H-pyrazole
Introduction to 1-(3-Bromo-5-fluorobenzyl)-4-ethoxy-1H-pyrazole (CAS No. 2007076-87-9)
1-(3-bromo-5-fluorobenzyl)-4-ethoxy-1H-pyrazole (CAS No. 2007076-87-9) is a significant compound in the realm of chemical and pharmaceutical research, exhibiting a unique structural framework that has garnered considerable attention from the scientific community. This compound, characterized by its pyrazole core and substituents such as bromo and fluorine on the benzyl group, presents a versatile platform for further chemical modifications and biological evaluations.
The pyrazole moiety is a heterocyclic aromatic compound that has been extensively studied due to its broad spectrum of biological activities. Pyrazoles are known for their role in various pharmacological applications, including antiviral, anti-inflammatory, and anticancer agents. The introduction of electron-withdrawing groups like bromo and fluorine can modulate the electronic properties of the molecule, thereby influencing its reactivity and biological efficacy.
In recent years, there has been a surge in research focused on developing novel derivatives of pyrazole for therapeutic purposes. The combination of bromo and fluorine substituents in 1-(3-bromo-5-fluorobenzyl)-4-ethoxy-1H-pyrazole suggests potential applications in drug discovery, particularly in the design of small-molecule inhibitors targeting specific enzymatic or receptor interactions. The presence of these functional groups enhances the compound's ability to interact with biological targets, making it a promising candidate for further investigation.
The ethoxy group in the molecule adds another layer of complexity, influencing both the solubility and metabolic stability of the compound. Ethoxy-substituted pyrazoles have been reported to exhibit improved pharmacokinetic properties, which can be crucial for their translation into clinical applications. This feature makes 1-(3-bromo-5-fluorobenzyl)-4-ethoxy-1H-pyrazole an attractive scaffold for medicinal chemists seeking to develop novel therapeutics.
In the context of current research, this compound has been explored for its potential role in modulating inflammatory pathways. Studies have indicated that pyrazole derivatives can interfere with key signaling cascades involved in inflammation, such as NF-κB and MAPK pathways. The specific arrangement of substituents in 1-(3-bromo-5-fluorobenzyl)-4-ethoxy-1H-pyrazole may contribute to its ability to modulate these pathways effectively, offering a new perspective for developing anti-inflammatory agents.
2007076-87-9 (1-(3-Bromo-5-fluorobenzyl)-4-ethoxy-1H-pyrazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)